ethyl 5-ethyl-2-[(3-phenyl-2-propynoyl)amino]-3-thiophenecarboxylate

• IUPAC Name: ethyl 5-ethyl-2-(3-phenylprop-2-ynoylamino)thiophene-3-carboxylate
• InChI: InChI=1S/C18H17NO3S/c1-3-14-12-15(18(21)22-4-2)17(23-14)19-16(20)11-10-13-8-6-5-7-9-13/h5-9,12H,3-4H2,1-2H3,(H,19,20)
• InChI Key: GLOJOSFHPJBMJR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)NC(=O)C#CC2=CC=CC=C2)C(=O)OCC
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol

Description

This compound is part of a broader category of organic substances that are synthesized for a variety of applications, including material science, pharmaceuticals, and as intermediates in organic synthesis. The specificity of the compound's structure, with a thiophene ring, an ethyl ester group, and a phenyl propynoyl moiety, suggests its potential utility in exploring unique chemical reactivities and interactions.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. For instance, compounds with structural similarities are synthesized through reactions such as the condensation of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate with specific aldehydes under reflux conditions in methanol, showcasing a common strategy for building complex molecular architectures from simpler precursors (Menati et al., 2020).

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using techniques like X-ray crystallography, NMR spectroscopy, and IR spectroscopy. These methods provide detailed insights into the arrangement of atoms, the geometry of the molecule, and intermolecular interactions, crucial for understanding the compound's reactivity and properties. The planar geometric structure with a slight deviation and intermolecular hydrogen bonding can be characteristics of these molecules as well (Menati et al., 2020).